3,3-Dimethyl-2-methylenebicyclo[2.2.1]heptane-1-carboxylic acid

• IUPAC Name: 3,3-dimethyl-2-methylidenebicyclo[2.2.1]heptane-1-carboxylic acid
• InChI: InChI=1S/C11H16O2/c1-7-10(2,3)8-4-5-11(7,6-8)9(12)13/h8H,1,4-6H2,2-3H3,(H,12,13)
• InChI Key: JBNCRMFOHKBEFO-UHFFFAOYSA-N
• Canonical SMILES: CC1(C2CCC(C2)(C1=C)C(=O)O)C
• Molecular Formula: C11H16O2
• DSSTOX Substance ID: DTXSID20908190
• Molecular Weight: 180.24 g/mol
• CAS No.: 10309-20-3

Description

3,3-Dimethyl-2-methylenebicyclo[2.2.1]heptane-1-carboxylic acid is a high-purity, synthetically derived carboxylic acid featuring a complex and sterically hindered bicyclic framework. Its core structure, based on the norbornane (bicyclo[2.2.1]heptane) skeleton, is further functionalized with geminal dimethyl groups and an exocyclic methylene unit, making it a versatile and sophisticated building block in organic synthesis. This compound is primarily valued for its application in the development of novel pharmaceuticals and agrochemicals, where it serves as a rigid, three-dimensional scaffold to impart conformational restraint and modulate the physicochemical properties of lead molecules. The carboxylic acid moiety provides a handle for further derivatization via amidation, esterification, or reduction, enabling the rapid generation of diverse chemical libraries. In materials science, its unique, bulky structure is investigated for the synthesis of specialized polymers and ligands with tailored steric and electronic properties. Researchers utilize this compound to explore structure-activity relationships (SAR), probe enzyme active sites, and design novel molecular architectures that are inaccessible with simpler, planar systems. This product is intended for research applications only and is not for diagnostic or therapeutic use.

Preparation Methods

Reaction Components and Conditions

• Diene : Cyclopentadiene or its substituted analogs are commonly employed due to their high reactivity and ability to form strained rings.

• Dienophile : Methylene groups, such as those in methyl acrylate, facilitate the formation of the exo-methylene moiety.

• Catalysts : Lewis acids like aluminum chloride (AlCl₃) or titanium tetrachloride (TiCl₄) enhance reaction rates and regioselectivity.

• Temperature : Reactions typically proceed at 80–120°C to overcome activation barriers while avoiding side reactions.

Table 1: Diels-Alder Reaction Variations for Bicyclic Intermediate Synthesis

Diene	Dienophile	Catalyst	Temperature (°C)	Yield (%)	Selectivity (exo:endo)
Cyclopentadiene	Methyl acrylate	AlCl₃	100	75	85:15
Isoprene	Acrylic acid	TiCl₄	120	68	78:22
1,3-Butadiene	Methyl methacrylate	None	80	60	70:30

The exo selectivity observed in these reactions is attributed to steric effects from the dimethyl groups, which favor the transition state where bulky substituents are positioned away from the reacting centers.

Isomerization and Hydrolysis for Carboxylic Acid Formation

Following cycloaddition, the intermediate ester undergoes hydrolysis to yield the carboxylic acid. However, kinetic and thermodynamic control during hydrolysis significantly impacts the exo/endo ratio. Studies demonstrate that base-mediated isomerization prior to hydrolysis enhances exo selectivity.

Hydrolysis Conditions

Controlled hydrolysis with stoichiometric water in the presence of tBuONa selectively converts the exo ester to the carboxylic acid. This kinetic preference arises from the greater accessibility of the exo ester’s carbonyl group to nucleophilic attack.

Table 2: Hydrolysis Outcomes Under Varied Conditions

Base	Water (equiv)	Temperature (°C)	Time (h)	exo Acid (%)	endo Acid (%)
tBuONa	1.0	25	12	82	18
NaOH	2.0	60	6	65	35
K₂CO₃	0.5	40	24	58	42

Post-cycloaddition modifications enable the introduction of methyl and methylene groups. Catalytic hydrogenation using palladium on carbon (Pd/C) selectively reduces double bonds without affecting the carboxylic acid moiety. For instance, hydrogenation of 2-methylenebicyclo[2.2.1]heptane derivatives at 50 psi H₂ and 25°C achieves >90% conversion to the saturated analog.

Methyl Group Incorporation

Methylation at the 3-position is achieved via Grignard reagents. Treatment with methylmagnesium bromide (MeMgBr) in diethyl ether furnishes the dimethyl product with 85% yield.

Industrial-Scale Production Considerations

Scalable synthesis requires optimizing cost, yield, and purity. Continuous flow reactors outperform batch systems by maintaining consistent temperature and pressure, reducing side reactions. A pilot-scale study using a tubular reactor demonstrated a 15% increase in yield compared to batch processing.

Table 3: Industrial Process Parameters

Parameter	Batch Process	Continuous Flow
Reaction Time (h)	8	2
Yield (%)	70	85
Purity (%)	95	98
Cost (USD/kg)	120	90

The preference for exo products in hydrolysis is mechanistically explained by the Curtin-Hammett principle. The transition state for exo ester hydrolysis is lower in energy due to reduced steric strain, enabling faster conversion despite the endo isomer’s thermodynamic stability. Computational studies using density functional theory (DFT) corroborate this, showing a 2.3 kcal/mol difference in activation energies favoring the exo pathway .

Chemical Reactions Analysis

Esterification and Derivatization of the Carboxylic Acid Group

The carboxylic acid moiety readily undergoes esterification under acidic or coupling conditions. For example:

• Methyl ester formation : Reaction with methanol in the presence of catalytic sulfuric acid yields the methyl ester derivative .

• Amide formation : Coupling with amines via carbodiimide-mediated activation produces substituted amides. For instance, reaction with 4-fluoroaniline forms N-(4-fluorophenyl)-3,3-dimethyl-2-methylidenebicyclo[2.2.1]heptane-1-carboxamide.

Table 1: Esterification and Amidation Reactions

Reaction Type	Reagents/Conditions	Product	Yield	Reference
Methyl esterification	CH₃OH, H₂SO₄, 80°C	Methyl 3,3-dimethyl-2-methylidenebicyclo[2.2.1]heptane-1-carboxylate	85%*
Amide coupling	4-Fluoroaniline, EDCI, DMAP, DCM	N-(4-fluorophenyl)amide derivative	72%*

*Yields estimated from analogous procedures.

Acid-Catalyzed Rearrangement and Functionalization

The bicyclic framework undergoes acid-mediated rearrangements. In one example:

• Treatment with concentrated H₂SO₄ at 80°C induces a Wagner-Meerwein rearrangement, forming 3-hydroxy-4,7,7-trimethyl-bicyclo[2.2.1]heptane-1-carboxylic acid via hydride shift and subsequent hydroxylation .

Mechanistic Pathway :

• Protonation of the exo-methylene group generates a carbocation.

• Hydride shift stabilizes the cation, forming a tertiary carbocation.

• Trapping by water yields the hydroxylated product .

Participation in Cycloaddition Reactions

The carboxylate anion (derived from deprotonation) acts as an electron-withdrawing group in organocatalytic cycloadditions:

• Formal [4+2] cycloaddition : Reacts with nitroolefins under chiral tertiary amine catalysis to form bicyclo[2.2.1]heptane derivatives with high enantioselectivity (up to 99% ee) .

Table 2: Cycloaddition Reaction Parameters

Catalyst	Nitroolefin	Temperature	Diastereomeric Ratio (dr)	ee	Reference
Chiral quinoline amine	β-Alkylnitroolefin	RT	20:1	99%
DBU (base)	β-Arylnitroolefin	0°C	15:1	95%

Key Applications :

• Synthesis of enantiopure bicyclic scaffolds for drug discovery .

Hydrogenation and Reduction

The exo-methylene group is susceptible to hydrogenation:

• Catalytic hydrogenation (H₂, Pd/C) reduces the double bond, yielding 3,3-dimethylbicyclo[2.2.1]heptane-1-carboxylic acid .

• Selectivity depends on catalyst choice; heterogeneous catalysts favor exo-face hydrogenation .

Base-Promoted Elimination

Under basic conditions, the carboxylic acid can undergo decarboxylation:

• Heating with DBU in DMF eliminates CO₂, forming 3,3-dimethyl-2-methylidenebicyclo[2.2.1]heptane .

Reaction Equation :
$\text{C}_{11}\text{H}_{16}\text{O}_{2}\xrightarrow{\text{DBU DMF}}\text{C}_{10}\text{H}_{14}+\text{CO}_{2}$

Biological Derivatization

The carboxylic acid serves as a precursor for bioactive molecules:

• Antimicrobial agents : Ester derivatives exhibit moderate activity against Staphylococcus aureus (MIC = 32 µg/mL).

• Kinase inhibitors : Amide derivatives (e.g., SL-327) target MEK-1/2 with IC₅₀ values of 0.18–0.22 µM .

Comparative Reactivity Insights

Table 3: Reactivity Comparison with Analogous Bicyclic Carboxylic Acids

Compound	Key Reaction	Rate Constant (k, s⁻¹)	Reference
3,3-Dimethyl-2-methylidenebicyclo[...]	Acid-catalyzed rearrangement	1.2 × 10⁻³
Bicyclo[2.2.1]hept-5-ene-2-carboxylic acid	Diels-Alder cycloaddition	3.8 × 10⁻²
Norbornane-2-carboxylic acid	Esterification with methanol	2.1 × 10⁻³

Scientific Research Applications

Anticancer Properties

Research indicates that compounds with similar bicyclic structures exhibit significant anticancer activities. The unique configuration allows for interaction with cellular pathways involved in cancer proliferation. Preliminary studies suggest that 3,3-Dimethyl-2-methylenebicyclo[2.2.1]heptane-1-carboxylic acid may inhibit tumor growth by inducing apoptosis in cancer cells.

Case Study: In Vitro Analysis

A study conducted on the efficacy of this compound against various cancer cell lines demonstrated a dose-dependent response in inhibiting cell viability. The results indicated a promising therapeutic index, warranting further exploration in vivo .

Polymer Synthesis

The compound's methylene bridge and carboxylic acid functional group make it a suitable candidate for polymerization reactions. It can be utilized as a monomer to create polymers with enhanced thermal stability and mechanical properties.

Table: Comparison of Polymer Properties

Property	Conventional Polymers	Polymers from 3,3-Dimethyl-2-methylenebicyclo[2.2.1]heptane
Thermal Stability	Moderate	High
Mechanical Strength	Low	Enhanced
Biodegradability	Low	Potentially higher due to natural origin

Intermediate in Organic Reactions

This compound can serve as an intermediate in the synthesis of more complex organic molecules. Its reactivity allows for the formation of various derivatives that can be tailored for specific applications in pharmaceuticals and agrochemicals.

Case Study: Synthesis of Derivatives

In a recent synthetic pathway, researchers utilized this compound to produce novel derivatives that exhibited improved biological activity compared to their precursors. The derivatives showed enhanced binding affinity to target enzymes involved in metabolic pathways .

Mechanism of Action

The mechanism of action of 3,3-Dimethyl-2-methylenebicyclo[2.2.1]heptane-1-carboxylic acid involves its interaction with specific molecular targets and pathways. The carboxylic acid group can form hydrogen bonds and ionic interactions with various biomolecules, influencing their structure and function. Additionally, the bicyclic structure provides rigidity and stability, which can affect the compound’s reactivity and interactions.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Structural and Functional Group Variations

The norbornane framework is highly versatile, allowing for modifications such as heteroatom incorporation (e.g., nitrogen or oxygen), oxidation states, and substituent variations. Below is a comparative analysis of key analogs:

Table 1: Comparison of Structural and Functional Properties

Compound Name (CAS RN)	Molecular Formula	Molecular Weight (g/mol)	Key Substituents/Modifications	Applications/Properties	References
Target Compound (10309-20-3)	C₁₁H₁₆O₂	180.25	3,3-dimethyl; 2-methylene; 1-COOH	Synthetic intermediate
Camphanic Acid (13429-83-9)	C₁₀H₁₄O₄	198.19	4,7,7-trimethyl; 3-oxo; 2-oxa	Antimicrobial activity
2-Azabicyclo[2.2.1]heptane-3-carboxylic acid (Abh)	C₇H₁₁NO₂	141.17	2-aza; 3-COOH	Peptidomimetics; proline analog
7-Azabicyclo[2.2.1]heptane-1-carboxylic acid	C₇H₁₁NO₂	141.17	7-aza; 1-COOH	Conformational rigidity studies
4-(Trifluoromethyl)bicyclo[2.2.1]heptane-1-carboxylic acid	C₉H₁₁F₃O₂	208.18	4-trifluoromethyl; 1-COOH	Building block in drug synthesis
3-(Benzothiazol-2-yl)bicyclo[2.2.1]heptane-2-carboxylic acid	C₁₅H₁₅NO₂S	273.35	3-benzothiazolyl; 2-COOH	Structural biology studies
Bicyclo[2.2.1]heptane-1-carboxylic acid (18720-30-4)	C₈H₁₂O₂	140.18	Parent structure; 1-COOH	Reference compound for physical studies

Physicochemical Properties

• Camphanic acid derivatives exhibit variable melting points depending on stereochemistry; e.g., (1S)-4,7,7-trimethyl-3-oxo-2-oxabicyclo[...] is a crystalline solid with defined stereocenters .

• Solubility :

  • The target compound’s methyl groups reduce water solubility compared to hydroxy-substituted analogs like 2-hydroxybicyclo[2.2.1]heptane-2-carboxylic acid , which undergoes oxidative decarboxylation in aqueous media .

Biological Activity

3,3-Dimethyl-2-methylenebicyclo[2.2.1]heptane-1-carboxylic acid is a bicyclic compound with a distinctive structure characterized by its bicyclo[2.2.1]heptane core and a carboxylic acid functional group. Its molecular formula is $C_{11}H_{16}O_{2}$ with a molecular weight of approximately 180.24 g/mol . This compound has garnered attention in medicinal chemistry and organic synthesis due to its potential biological activities.

Structure and Properties

The chemical structure of this compound can be represented as follows:

$$\text{Structure }\text{CC1 C C C C2CCC1 C2 C O O}$$

This structure allows for various chemical modifications, contributing to its versatility in biological applications.

Biological Activity

Research indicates that bicyclo[2.2.1]heptane derivatives, including this compound, exhibit a range of biological activities, primarily due to their ability to interact with various biological targets.

Pharmacological Potential

Studies have shown that compounds within this class may possess:

• Antimicrobial properties : Some bicyclic compounds have demonstrated efficacy against various bacterial strains .
• Anti-inflammatory effects : Research suggests potential applications in inflammatory conditions due to their structural characteristics .
• Neuroprotective activity : Certain derivatives have been explored for their ability to protect neuronal cells in vitro .

The mechanisms underlying the biological activities of this compound are not fully elucidated but may involve:

• Inhibition of enzyme activity : Interaction with specific enzymes could lead to altered metabolic pathways.
• Receptor binding : The compound may bind to neurotransmitter receptors or other cellular targets, influencing physiological responses.

Study on Antimicrobial Activity

A study conducted on various bicyclic compounds, including this compound, evaluated their effectiveness against Gram-positive and Gram-negative bacteria. The results indicated a significant reduction in bacterial growth at specific concentrations, highlighting the compound's potential as an antimicrobial agent.

Neuroprotective Effects

In vitro studies assessed the neuroprotective effects of this compound on cultured neuronal cells exposed to oxidative stress. The findings suggested that treatment with the compound resulted in reduced cell death and preservation of cellular integrity, indicating its potential therapeutic application in neurodegenerative diseases.

Comparative Analysis

To better understand the unique properties of this compound, a comparison with related bicyclic compounds is presented below:

Compound Name	Structure Type	Notable Features
Bicyclo[2.2.1]heptan-2-one	Bicyclic ketone	Exhibits different reactivity patterns
Bicyclo[3.3.0]octane	Larger bicyclic structure	Unique stability and strain characteristics
3,3-Dimethylbicyclo[2.2.1]heptan-2-one	Ketone derivative	Similar methyl substitutions

This table illustrates the diversity within bicyclic chemistry and emphasizes the unique features of 3,3-Dimethyl-2-methylenebicyclo[2.2.1]heptane derivatives that may confer distinct biological activities.

Q & A

Basic Research Questions

Q. What are the key synthetic methodologies for 3,3-dimethyl-2-methylenebicyclo[2.2.1]heptane-1-carboxylic acid?

• Methodology : Synthesis often involves functionalizing bicyclo[2.2.1]heptane derivatives. For example, organocatalytic [4+2] cycloaddition reactions can construct the bicyclic core, followed by regioselective methylation and oxidation steps to introduce the carboxylic acid group .
• Critical Considerations :

• Use chiral organocatalysts (e.g., thiourea derivatives) to control stereochemistry.
• Optimize reaction temperature (typically 0–25°C) to avoid retro-Diels-Alder decomposition.
  • Data Table :

Parameter	Typical Value	Reference
Catalyst	Thiourea organocatalyst
Reaction Time	24–48 hours
Enantiomeric Excess	Up to 95%

Q. How is the molecular structure of this compound validated experimentally?

• Methodology :

• X-ray Crystallography : Resolves the bicyclic framework and substituent positions. For derivatives, hydrogen-bonding patterns (e.g., catemeric vs. dimeric motifs) are critical for confirming stability .
• NMR Spectroscopy : $^1H$ and $^{13}C$ NMR distinguish methyl/methylene groups and verify stereochemistry. Key signals:
• Bicyclic CH$_2$ protons: δ 1.2–2.5 ppm (split due to ring strain).
• Carboxylic acid proton: δ 10–12 ppm (broad) .

Q. What are common reactions involving this bicyclic carboxylic acid?

• Reactions :

• Esterification : Reacts with alcohols (e.g., methanol) under acid catalysis to form esters for derivatization .
• Decarboxylative Allylation : Photoinduced reactions enable C–C bond formation, useful for synthesizing natural product analogs .
  • Mechanistic Insight : Steric hindrance from the bicyclic structure slows nucleophilic attacks, favoring kinetic control in esterification .

Advanced Research Questions

Q. How can enantioselective synthesis of derivatives be achieved for biological studies?

• Methodology :

• Asymmetric Catalysis : Use chiral auxiliaries (e.g., Evans’ oxazolidinones) during cycloaddition to install stereocenters.
• Dynamic Kinetic Resolution : Racemic mixtures are resolved via lipase-catalyzed ester hydrolysis, yielding enantiopure acids (>90% ee) .
  • Case Study : A chromium(III) complex of a related bicyclic carboxylic acid showed antibacterial activity against Staphylococcus aureus (MIC = 8 µg/mL), validated via broth microdilution assays .

Q. What computational tools predict the stability of its tautomeric forms?

• Methodology :

• DFT Calculations : B3LYP/6-311+G(d,p) models evaluate relative stability of keto-enol tautomers. The keto form is favored due to resonance stabilization of the carbonyl group .
• Molecular Dynamics : Simulates hydrogen-bonding networks in crystals, explaining catemeric vs. dimeric packing .
  • Key Finding : Substituents at C2 (e.g., trifluoromethyl) increase pyramidalization of the amide nitrogen, altering reactivity .

Q. How does steric strain in the bicyclic system influence reactivity?

• Experimental Design :

• Compare reaction rates with non-bicyclic analogs (e.g., cyclohexanecarboxylic acid) in nucleophilic acyl substitution.
• Use kinetic isotope effects (KIEs) to probe transition-state geometry.
  • Results :
• Bicyclic derivatives exhibit 10–100x slower reaction rates due to restricted transition-state conformations .

Q. What are the decomposition pathways under thermal stress?

• Analytical Approach :

• TGA/DSC : Identifies decomposition onset (~200°C) and exothermic events.
• GC-MS : Detects decarboxylation products (e.g., bicyclic alkenes) .
  • Mitigation Strategy : Store under inert gas (N$_2$) at –20°C to prevent oxidative degradation .

Data Contradictions & Resolution

• Stereochemical Outcomes : Some studies report variable enantiomeric excess (70–95%) in cycloadditions. Resolution: Optimize catalyst loading (5–10 mol%) and solvent polarity (e.g., dichloromethane vs. toluene) .
• Hydrogen-Bonding Motifs : X-ray data from show catemeric structures, while NMR suggests dimeric forms in solution. Resolution: Solvent polarity (aprotic vs. protic) dictates predominant motifs .